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Compound of Interest

Compound Name: 4-(Tetrahydropyran-4-yloxy)aniline

Cat. No.: B1345294

Application Notes and Protocols for 4-
(tetrahydropyran-4-yloxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
(tetrahydropyran-4-yloxy)aniline (CAS No. 917483-71-7). Adherence to these protocols is
crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

While specific quantitative data for some parameters of 4-(tetrahydropyran-4-yloxy)aniline
are not readily available in all safety data sheets, the following table summarizes key known
and predicted properties.
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Property Value Source
Molecular Formula C11H1sNO2 [1112]
Molecular Weight 193.24 g/mol [1]
Appearance No data available

Odor No data available

Melting Point/Range No data available

Boiling Point/Range No data available

Flash Point No information available [3]
Autoignition Temperature No information available [3]
Solubility No information available [3]

Hazard Identification and Safety Precautions

4-(tetrahydropyran-4-yloxy)aniline is classified as a hazardous substance. The following

table outlines its primary hazards and the corresponding precautionary statements.
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Hazard Classification

GHS Pictogram

Precautionary Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

[4]

HEBPOSITHO

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[5] P264: Wash skin
thoroughly after handling.[5]
P270: Do not eat, drink or
smoke when using this
product. P271: Use only
outdoors or in a well-ventilated
area.[5] P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[5]

Causes skin irritation.[4]

HeBBb3MOXHO

P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[5] P332 + P313: If skin
irritation occurs: Get medical
advice/attention.[5] P362: Take
off contaminated clothing and

wash before reuse.[5]

Causes serious eye irritation.

[4]

HeBb3MOXHO

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[5] P337 +
P313: If eye irritation persists:

Get medical advice/attention.

[5]

May cause respiratory

irritation.[4]

HeBb3MOXHO

P304 + P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[5] P312: Call a
POISON CENTER or
doctor/physician if you feel

unwell.
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Experimental Protocols
Personal Protective Equipment (PPE)

A critical aspect of safely handling 4-(tetrahydropyran-4-yloxy)aniline is the consistent use of

appropriate personal protective equipment.

Fig. 1: Personal Protective Equipment Protocol
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Caption: Required Personal Protective Equipment (PPE).

o Eye/Face Protection: Wear safety glasses with side-shields (or goggles) conforming to
EN166.[4]

¢ Skin Protection:

o Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected
prior to use. Dispose of contaminated gloves after use in accordance with applicable laws
and good laboratory practices. Wash and dry hands.

o Body Protection: Wear protective clothing. The type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the

specific workplace.[6]
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o Respiratory Protection: When dusts are generated, use a full-face particle respirator type
N100 (US) or type P3 (EN 143) respirator cartridges as a backup to engineering controls.[4]

Safe Handling Protocol

This protocol outlines the standard operating procedure for handling 4-(tetrahydropyran-4-
yloxy)aniline in a laboratory setting.
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Fig. 2: Safe Handling Workflow
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Caption: Step-by-step workflow for safe handling.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1345294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Engineering Controls: Handle in a well-ventilated place.[6] Ensure that eyewash stations and
safety showers are close to the workstation location.[3]

e Handling Practices:

(¢]

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Avoid breathing dust.[5]

[¢]

Avoid formation of dust and aerosols.[7]

[e]

Do not eat, drink, or smoke when using this product.[4]

o

Wash hands thoroughly after handling.[5]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
reducing agents.[4]

Storage Conditions

Proper storage is essential to maintain the stability and quality of 4-(tetrahydropyran-4-
yloxy)aniline.

Storage Temperature: Store in a cool, dry place.

Container: Keep container tightly closed in a dry and well-ventilated place.

Atmosphere: Handle and store under an inert gas.

Security: Store locked up.[4]

Conditions to Avoid: Avoid dust formation.[4] Keep away from heat and sources of ignition.

Emergency and First-Aid Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route

First-Aid Measures

Inhalation

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for
breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. If skin irritation occurs: Get medical
advice/attention. Take off contaminated clothing

and wash before reuse.[4]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[4]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[4]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation.[4]

o Environmental Precautions: Should not be released into the environment.[4]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

e Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon

dioxide (CO2).[4]
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o Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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